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Compound of Interest

Compound Name: RSV604

Cat. No.: B1680153

This document provides essential safety, logistical, and operational information for the proper
handling and disposal of RSV604, an inhibitor of the respiratory syncytial virus (RSV). The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Product Identification and Properties

o Systematic Name: (S)-1-(2-fluorophenyl)-3-(2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1][2]di-
azepin-3-yl)-urea[1]

e CAS Number: 676128-63-5[3][4][5]
e Molecular Formula: C22H17FN402[1][4]
e Molar Mass: 388.4 g/mol [1]

RSV604 is a white, solid powder that is stable at room temperature[1]. It is an inhibitor of RSV
replication and targets the viral nucleocapsid (N) protein[3][6][7].

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), RSV604 is not classified as a hazardous substance
according to the Globally Harmonized System (GHS)[5]. However, as with any research
chemical, appropriate laboratory practices should be followed.
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e Personal Protective Equipment (PPE): Standard laboratory attire, including a lab coat, safety
glasses, and chemical-resistant gloves, should be worn when handling RSV604.

» Handling: Avoid inhalation of dust and direct contact with skin and eyes. No special handling
measures are required beyond standard laboratory protocols[5].

» Storage: Store in a well-ventilated place. Keep the container tightly closed. For long-term
storage, a temperature of -20°C is recommended[3].

Disposal Procedures

While RSV604 is not classified as hazardous, all chemical waste should be disposed of
responsibly to prevent environmental contamination.

Step-by-Step Disposal Guide:
» Waste Collection:

o Collect waste RSV604, including contaminated consumables (e.g., pipette tips, gloves), in
a designated, sealed, and clearly labeled waste container.

o Do not mix with other chemical waste streams unless compatibility is confirmed.
e Institutional Guidelines:

o Consult your institution's Environmental Health and Safety (EHS) department for specific
protocols on chemical waste disposal. Institutional guidelines may have specific
requirements even for non-hazardous materials.

o Disposal Route:
o Dispose of the chemical waste through a licensed waste disposal contractor.

o Do not dispose of RSV604 down the drain or in regular trash unless explicitly permitted by
your local regulations and institutional EHS office[5].

Accidental Release and First Aid Measures
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o Spillage: In case of a spill, mechanically pick up the solid material. Avoid generating dust.
Clean the area with a suitable solvent and dispose of cleaning materials as chemical
waste[5].

o First Aid:

After inhalation: Move to fresh air.

[e]

o

After skin contact: Wash off with soap and plenty of water.

[¢]

After eye contact: Rinse thoroughly with plenty of water.

[e]

After ingestion: Rinse mouth with water.

Quantitative Data Summary

The following table summarizes key quantitative data for RSV604, including its physical
properties and biological activity.

Parameter Value Reference
Molar Mass 388.4 g/mol [1]
_ _ 243 to 245°C (with
Melting Point N [1]
decomposition)

0.86 uM (inhibition of RSV-
EC50 (HEp-2 cells) , [3][4]
induced cell death)

) 0.5 to 0.9 yM (against various
EC50 (Plaque Reduction) ) [3]
RSV strains)

. . 1.6 pM (to nucleocapsid
Binding Affinity (Kd) _ [3]
protein)

Mechanism of Action and Experimental Workflow

RSV604 inhibits the replication of the respiratory syncytial virus. Its mechanism of action
involves targeting the viral nucleocapsid (N) protein, which is essential for the virus to replicate

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://cdn.caymanchem.com/cdn/msds/29041m.pdf
https://www.benchchem.com/product/b1680153?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2043207/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2043207/
https://www.medchemexpress.com/RSV604.html
https://www.caymanchem.com/product/29041/rsv-604
https://www.medchemexpress.com/RSV604.html
https://www.medchemexpress.com/RSV604.html
https://www.benchchem.com/product/b1680153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

its RNA genome|[2][6][7]. By binding to the N protein, RSV604 disrupts the formation of the
ribonucleoprotein complex, a critical step in the viral life cycle.

Diagram: RSV604 Mechanism of Action
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Caption: Mechanism of RSV604 inhibiting viral replication.

Experimental Protocol: Plague Reduction Assay

A plague reduction assay is a standard method to measure the antiviral activity of a compound.
The following is a generalized protocol based on descriptions of RSV604's testing[1].

Cell Seeding: Plate a monolayer of HEp-2 cells in 6-well plates and grow to confluence.

« Infection: Infect the cell monolayers with a known concentration of RSV (e.g., 500 PFU/ml)
for 2 hours.

o Compound Addition: Remove the virus inoculum and overlay the cells with a medium
containing 0.6% agarose and varying concentrations of RSV604.

¢ Incubation: Incubate the plates for 5 days to allow for plaque formation.

» Fixation and Staining: Fix the cells with 10% formaldehyde, remove the agarose overlay, and
stain the cells with methylene blue to visualize the plaques.

e Quantification: Count the number of plagues in each well. The results are expressed as the
percentage of virus replication compared to untreated control wells. The EC50 value is
calculated as the concentration of RSV604 that reduces the number of plaques by 50%.

Workflow: Chemical Waste Disposal

The following diagram illustrates the general workflow for the disposal of a research chemical
like RSV604.
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Caption: General workflow for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1680153?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680153?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

1. RSV604, a Novel Inhibitor of Respiratory Syncytial Virus Replication - PMC
[pmc.ncbi.nlm.nih.gov]

2. Mechanism of action for respiratory syncytial virus inhibitor RSV604 - PubMed
[pubmed.ncbi.nim.nih.gov]

3. medchemexpress.com [medchemexpress.com]
4. caymanchem.com [caymanchem.com]
5. cdn.caymanchem.com [cdn.caymanchem.com]

6. Mechanism of Action for Respiratory Syncytial Virus Inhibitor RSV604 - PMC
[pmc.ncbi.nlm.nih.gov]

7. journals.asm.org [journals.asm.org]

To cite this document: BenchChem. [Proper Disposal and Handling Procedures for RSV604].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680153#rsv604-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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